Boc-Nalpha-methyl-N-im-trityl-L-histidine

• IUPAC Name: (2S)-2-[methyl-[(2-methylpropan-2-yl)oxycarbonyl]amino]-3-(1-tritylimidazol-4-yl)propanoic acid
• InChI: InChI=1S/C31H33N3O4/c1-30(2,3)38-29(37)33(4)27(28(35)36)20-26-21-34(22-32-26)31(23-14-8-5-9-15-23,24-16-10-6-11-17-24)25-18-12-7-13-19-25/h5-19,21-22,27H,20H2,1-4H3,(H,35,36)/t27-/m0/s1
• InChI Key: SWXYPSNTJGPVOJ-MHZLTWQESA-N
• Canonical SMILES: CC(C)(C)OC(=O)N(C)C(CC1=CN(C=N1)C(C2=CC=CC=C2)(C3=CC=CC=C3)C4=CC=CC=C4)C(=O)O
• Isomeric SMILES: CC(C)(C)OC(=O)N(C)[C@@H](CC1=CN(C=N1)C(C2=CC=CC=C2)(C3=CC=CC=C3)C4=CC=CC=C4)C(=O)O
• Molecular Formula: C31H33N3O4
• DSSTOX Substance ID: DTXSID401147241
• Molecular Weight: 511.6 g/mol
• CAS RN: 1217610-35-9

Description

“Boc-Nalpha-methyl-N-im-trityl-L-histidine” is a specialty product used for proteomics research. It’s a type of unusual amino acid, specifically a N-α-Methyl Amino Acid. The molecular formula of this compound is C31H33N3O4.

Molecular Structure Analysis

The molecular weight of “this compound” is 511.63 g/mol. For more detailed structural information, you may want to refer to resources like PubChem.

Physical And Chemical Properties Analysis

“this compound” has a molecular weight of 511.6 g/mol. For more detailed physical and chemical properties, you may want to refer to resources like PubChem.

Scientific Research Applications

Solid-Phase Synthesis of Peptides

• Boc-Nalpha-methyl-N-im-trityl-L-histidine derivatives have been synthesized and employed in the solid-phase synthesis of histidine-containing peptides, such as alanylhistidylarginylleucylhistidylglutaminylleucine, which correlates with positions 17-23 in human growth hormone. The use of such derivatives facilitates the synthesis by providing protection to the imidazole moiety of histidine and allowing for efficient peptide coupling and deblocking steps (Yamashiro, Blake, & Li, 1972).

Alkylation and Deprotection of Histidine Derivatives

• Efficient N(π)-alkylation of L-histidine and histamine derivatives through employment of N(τ)-trityl-protection was achieved, with regioselective removal of the N(τ)-trityl group in the presence of either Boc- or trityl-protected primary amine. This process involved mild hydrolysis mediated by activated silica gel with 0.1–0.2% trifluoroacetic acid, indicating the utility of these derivatives in specific alkylation and deprotection schemes (Kim, Park, & Cho, 2000).

Magnetic Nanoparticle Application

Protein Separation and Anchoring

• This compound derivatives have been incorporated into magnetic nanoparticles for selective binding to histidine-tagged proteins. The FePt-NTA conjugate immobilizes Ni2+ ions and effectively binds to histidine-tagged proteins at very low concentrations, offering a simple, versatile alternative for protein separation and anchoring (Chenjie Xu et al., 2004).

Mechanism of Action

The mechanism of action of “Boc-Nalpha-methyl-N-im-trityl-L-histidine” is not specified in the search results. As it’s used in proteomics research, it might be involved in peptide synthesis.

Future Directions

The future directions of “Boc-Nalpha-methyl-N-im-trityl-L-histidine” are not specified in the search results. As a compound used in proteomics research, its future directions might be closely related to the advancements in this field.